Cas no 1219802-57-9 (N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE)

• Product Name: N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE
• CAS No: 1219802-57-9
• MF: C₅H₁₀N₂O₂
• MW: 130.15
• CID: 1066338
• Update Time: 2025-07-17

N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-d3-glycine-d2-N-methyl-d3-amide
• N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE

• Inchi： 1S/C5H10N2O2/c1-4(8)7-3-5(9)6-2/h3H2,1-2H3,(H,6,9)(H,7,8)
• InChI Key： FJMAXCRRCJSCIE-UHFFFAOYSA-N
• SMILES： C(=O)(NC([H])([H])[H])C([H])([H])NC(=O)C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE

N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE (CAS No. 1219802-57-9): A Comprehensive Overview

N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE (CAS No. 1219802-57-9) is a deuterated derivative of N-acetyl glycine amide, which has gained significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is particularly valuable for its use in metabolic studies and as a stable isotope-labeled internal standard in mass spectrometry-based assays.

The deuterium labeling in N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE provides enhanced stability and reduced metabolic degradation, making it an ideal candidate for tracing metabolic pathways and evaluating drug metabolism. The compound's unique structure, characterized by the presence of deuterium atoms at specific positions, allows researchers to distinguish it from its non-labeled counterparts with high precision.

Recent studies have highlighted the utility of N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE in various applications. For instance, a study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the compound's effectiveness as an internal standard in liquid chromatography-mass spectrometry (LC-MS) assays for quantifying glycine and its metabolites in biological samples. The high sensitivity and accuracy achieved using this deuterated compound have significantly improved the reliability of these analyses.

In the context of drug development, N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE has been utilized to investigate the pharmacokinetics and pharmacodynamics of novel therapeutic agents. By incorporating this compound into preclinical studies, researchers can gain valuable insights into the metabolic fate and bioavailability of drugs, thereby optimizing their formulation and dosing regimens.

The synthesis of N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE involves a multi-step process that ensures high purity and isotopic enrichment. Key steps include the deuterium labeling of glycine, followed by acetylation and methylation reactions. The resulting product is rigorously tested to meet stringent quality control standards, ensuring its suitability for use in sensitive analytical methods.

Beyond its analytical applications, N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE has also shown promise in cellular and molecular biology research. Studies have explored its role in modulating cellular signaling pathways and protein interactions, providing new avenues for understanding disease mechanisms and developing targeted therapies.

In conclusion, N-ACETYL-D3-GLYCINE-D2-N-METHYL-D3-AMIDE (CAS No. 1219802-57-9) is a versatile and valuable compound with a wide range of applications in pharmaceutical research and development. Its unique properties make it an essential tool for advancing our understanding of metabolic processes and improving the accuracy of analytical methods. As research continues to evolve, the potential uses of this deuterated derivative are likely to expand, contributing to significant advancements in the field.